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Compound of Interest

Compound Name: BG11

Cat. No.: B15580790

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive guide for the preparation of solid BG11 medium, a

widely used medium for the cultivation of cyanobacteria and other freshwater microorganisms.

The following sections detail the composition of the medium, the preparation of stock solutions,

and a step-by-step protocol for creating solid BG11 agar plates.

Data Presentation
Table 1: Composition of BG11 Stock Solutions
This table outlines the components and their concentrations required for preparing the various

stock solutions for BG11 medium. Preparing concentrated stock solutions is a common

practice to ensure accuracy and efficiency in media preparation.
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Stock Solution Component Formula Concentration (g/L)

Macronutrients (100x) Sodium Nitrate NaNO₃ 150.0

Dipotassium

Hydrogen Phosphate
K₂HPO₄ 4.0

Magnesium Sulfate

Heptahydrate
MgSO₄·7H₂O 7.5

Calcium Chloride

Dihydrate
CaCl₂·2H₂O 3.6

Citric Acid C₆H₈O₇ 0.6

Ferric Ammonium

Citrate
C₆H₁₁FeNO₇ 0.6

EDTA (Disodium salt) C₁₀H₁₄N₂Na₂O₈ 0.1

Sodium Carbonate

(1000x)
Sodium Carbonate Na₂CO₃ 20.0

Trace Metals (1000x) Boric Acid H₃BO₃ 2.86

Manganese Chloride

Tetrahydrate
MnCl₂·4H₂O 1.81

Zinc Sulfate

Heptahydrate
ZnSO₄·7H₂O 0.222

Sodium Molybdate

Dihydrate
Na₂MoO₄·2H₂O 0.390

Copper Sulfate

Pentahydrate
CuSO₄·5H₂O 0.079

Cobalt(II) Nitrate

Hexahydrate
Co(NO₃)₂·6H₂O 0.0494

Table 2: Final Composition of 1 Liter Solid BG11 Medium
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This table details the volumes of each stock solution and the amount of agar required to

prepare one liter of solid BG11 medium.

Component
Volume of Stock Solution
per Liter

Final Concentration

Macronutrient Stock (100x) 10 mL 1x

Sodium Carbonate Stock

(1000x)
1 mL 20 mg/L

Trace Metals Stock (1000x) 1 mL 1x

Agar 15 g 1.5% (w/v)

Distilled Water Up to 1 L -

Experimental Protocols
Preparation of Stock Solutions

Macronutrient Stock (100x): In a 1 L volumetric flask, dissolve the components listed in Table

1 for the macronutrient stock in the order they are listed in approximately 800 mL of distilled

water. Ensure each component is fully dissolved before adding the next. Bring the final

volume to 1 L with distilled water. Store at 4°C.

Sodium Carbonate Stock (1000x): In a 100 mL volumetric flask, dissolve 2.0 g of Sodium

Carbonate in approximately 80 mL of distilled water. Bring the final volume to 100 mL. Store

at 4°C.

Trace Metals Stock (1000x): In a 1 L volumetric flask, dissolve the components for the trace

metals stock in the order listed in Table 1 in approximately 800 mL of distilled water. Ensure

each salt is completely dissolved before adding the subsequent one. Bring the final volume

to 1 L with distilled water. Store at 4°C. Some protocols recommend adding a drop of

concentrated HCl to prevent precipitation.

Preparation of Solid BG11 Medium (1 L)
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There are two common methods for preparing solid BG11 medium. Method A involves

preparing a 2x BG11 solution and mixing it with an equal volume of 2x agar. Method B involves

adding agar directly to the 1x BG11 medium. Method A is often preferred as it can help prevent

the precipitation of certain medium components upon autoclaving.

Method A: Using 2x BG11 and 2x Agar

Prepare 2x BG11 Medium (500 mL):

To 400 mL of distilled water, add 20 mL of the 100x Macronutrient stock, 2 mL of the 1000x

Sodium Carbonate stock, and 2 mL of the 1000x Trace Metals stock.

Mix well and bring the final volume to 500 mL with distilled water.

Prepare 2x Agar Solution (500 mL):

In a separate 1 L flask, add 30 g of agar to 500 mL of distilled water.

Sterilization:

Autoclave both the 2x BG11 medium and the 2x agar solution separately at 121°C for 15

minutes.

Mixing and Pouring:

Allow both solutions to cool to approximately 50-60°C in a water bath.

Aseptically combine the 500 mL of 2x BG11 medium and the 500 mL of 2x agar solution.

Mix gently but thoroughly to avoid introducing air bubbles.

Pour approximately 20-25 mL of the molten medium into sterile petri dishes.

Allow the plates to solidify at room temperature.

Store the plates inverted at 4°C until use.

Method B: Direct Addition of Agar
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Prepare 1x BG11 Medium (1 L):

To approximately 900 mL of distilled water, add 10 mL of the 100x Macronutrient stock, 1

mL of the 1000x Sodium Carbonate stock, and 1 mL of the 1000x Trace Metals stock.

Add Agar:

Add 15 g of agar to the 1x BG11 medium.

Bring the final volume to 1 L with distilled water and mix well.

Sterilization and Pouring:

Autoclave the mixture at 121°C for 15 minutes.

Allow the medium to cool to approximately 50-60°C.

Gently swirl the flask to ensure the agar is evenly distributed.

Pour the medium into sterile petri dishes and allow to solidify.

Store the plates inverted at 4°C.

Mandatory Visualization
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Caption: Workflow for preparing solid BG11 medium using the 2x solution method.

To cite this document: BenchChem. [Preparation of Solid BG11 Medium with Agar:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580790/docs#preparation-of-solid-bg11-medium-
with-agar-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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